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Compound of Interest

Compound Name: Boron trifluoride

Cat. No.: B092126

For Researchers, Scientists, and Drug Development Professionals

Boron trifluoride (BFs3) is a colorless, pungent, and toxic gas that serves as a versatile and
powerful Lewis acid in a multitude of chemical transformations. Its unique electronic structure
and high reactivity have established it as an indispensable tool in organic synthesis, polymer
chemistry, and various industrial processes. This guide provides an in-depth overview of the
core physical and chemical properties of boron trifluoride, detailed experimental protocols for
their determination, and visualizations of key reaction pathways.

Physical Properties

Boron trifluoride is a gas at standard temperature and pressure, forming white fumes in moist
air. It is characterized by a trigonal planar geometry with Dsh symmetry, resulting in a nonpolar
molecule with no dipole moment. The boron-fluorine bonds in BFs are shorter than typical
single bonds, suggesting a degree of mt-bonding.

Table 1: Physical Properties of Boron Trifluoride
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Property Value Reference
Molecular Formula BFs

Molar Mass 67.81 g/mol

Appearance Colorless gas

Odor Pungent, suffocating

Melting Point -126.8 °C (-196.2 °F; 146.3 K)

Boiling Point -100.3 °C (-148.5 °F; 172.8 K)

Density (gas) 2.76 g/L

Vapor Density (air=1) 2.38

Solubility in Water

332 g/100 g at 0 °C (with
hydrolysis)

Solubility in other solvents

Soluble in concentrated
sulfuric acid, nitric acid,
benzene, toluene, hexane,
chloroform, carbon
tetrachloride, and methylene

chloride.

Critical Temperature

-12.3°C

Critical Pressure

49.85 bar (4.985 MPa)

Dipole Moment

0D

Standard Enthalpy of
Formation (AfHG )

-1137 kJ/mol

Chemical Properties and Reactivity

The chemical behavior of boron trifluoride is dominated by its nature as a strong Lewis acid,

readily accepting electron pairs from a wide range of donors. This property underpins its

extensive use as a catalyst in organic synthesis.
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Lewis Acidity

The boron atom in BFs possesses an incomplete octet, having only six valence electrons,
which makes it highly electron-deficient and a potent electron pair acceptor. It forms stable
adducts with Lewis bases such as ethers, amines, and phosphines. The reaction with diethyl
ether to form boron trifluoride diethyl etherate (BFs-O(C2Hs)2) is a common method for
handling this gaseous reagent in the laboratory.

While fluorine is highly electronegative, the Lewis acidity of boron trihalides follows the trend:
BFs < BCls < BBrs. This is attributed to the degree of 1t-bonding from the halogen p-orbitals to
the empty p-orbital of boron, which is strongest for fluorine and reduces the electron deficiency
of the boron center.

Hydrolysis

Boron trifluoride reacts with water in a process of hydrolysis to produce boric acid (HsBO3)
and fluoroboric acid (HBF4). The reaction begins with the formation of an aquo adduct, H20-
BFs, which then eliminates hydrogen fluoride (HF). The released HF subsequently reacts with
more BFs to form fluoroboric acid. The hydrolysis is slow in cold water but more rapid in hot
water.

Overall Hydrolysis Reaction: 4 BF3 + 3 H20 - 3 HBF4 + H3BOs

Reactivity with Other Substances

o Alkali and Alkaline Earth Metals: Reacts with incandescence when heated with alkali metals
(like sodium and potassium) and alkaline earth metals (except magnesium).

e Organic Compounds: It is a widely used catalyst in organic reactions, including:
o Friedel-Crafts Alkylation and Acylation: Activates alkyl and acyl halides.

o Polymerization: Initiates polymerization of unsaturated compounds like alkenes and
epoxides.

o Esterification and Condensation Reactions.

» Halide Exchange: Undergoes rapid halide exchange reactions with other boron trihalides.
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Experimental Protocols
Determination of Physical Properties

1. Melting and Boiling Point Determination: The melting and boiling points of boron trifluoride,
being a gas at room temperature, are determined using a cryostat. A sample of the gas is
condensed in a cooled sample holder. For the melting point, the temperature is slowly
increased, and the point at which the solid transitions to a liquid is observed. For the boiling
point, the liquid is slowly warmed, and the temperature at which it boils at a controlled pressure
(typically atmospheric pressure) is recorded.

2. Gas Density Measurement: The density of boron trifluoride gas can be determined using
the ideal gas law (or more accurately, the van der Waals equation) by measuring the pressure,
volume, and temperature of a known mass of the gas. A gas-tight syringe or a calibrated gas
bulb can be used for this purpose.

Investigation of Chemical Properties

1. Lewis Acidity Studies (NMR Spectroscopy): Nuclear Magnetic Resonance (NMR)
spectroscopy is a powerful tool to study the formation and properties of Lewis acid-base
adducts of boron trifluoride. By monitoring the chemical shifts of nuclei such as 1B, 1°F, and
1H upon addition of a Lewis base to BFs, the formation of an adduct can be confirmed, and the
equilibrium constant for the association can be determined.

2. Hydrolysis Kinetics (Stopped-Flow Spectroscopy): The kinetics of the rapid hydrolysis of
boron trifluoride can be studied using a stopped-flow apparatus coupled with a
spectrophotometer. Solutions of boron trifluoride and water are rapidly mixed, and the change
in absorbance of a pH indicator or a species involved in the reaction is monitored over a short
timescale (milliseconds to seconds). This allows for the determination of the rate law and
mechanism of the hydrolysis reaction.

Visualizations
Reaction Mechanisms and Workflows
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Caption: Proposed mechanism for the hydrolysis of boron trifluoride.
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Electron Pair Donation
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» To cite this document: BenchChem. [Boron Trifluoride: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092126#boron-trifluoride-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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